Cas no 5412-01-1 (Ethanol,2-[2-(1-methylethoxy)ethoxy]-)

• Product Name: Ethanol,2-[2-(1-methylethoxy)ethoxy]-
• CAS No: 5412-01-1
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 371435
• PubChem ID: 79429
• Update Time: 2025-04-19

Ethanol,2-[2-(1-methylethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-(1-methylethoxy)ethoxy]-
• 2-(2-(1-Methylethoxy)ethoxyl)ethanol
• 2-(2-isopropoxy-ethoxy)-ethanol
• 2-(2-Isopropoxyethoxy)ethanol
• AI3-14501
• Diaethylenglykolmono-isopropylaether
• diethylene glyc
• Diethylene glycol isopropyl ether
• diethylene glycol monoisopropyl ether
• Diethylene-glykol-monoisopropylether
• EINECS 226-492-9
• Ethanol, 2-(2-(1-methylethoxy)ethoxy)-
• Ethanol, 2-(2-(1-methylethoxy)ethoxyl)-
• Glycosolve DIP
• Isopropyl carbitol
• Isopropyl-diethylenglykol
• 2-(2-isopropoxyethoxy)-Ethanol
• 2-(2-(1-methylethoxy)ethoxyl)-ethanol
• SCHEMBL157251
• NSC-4390
• Ethanol, 2-[2-(1-methylethoxy)ethoxy]-
• 5412-01-1
• NSC4390
• 2-(2-Isopropoxyethoxy)ethan-1-ol
• DTXSID3073349
• NSC 4390
• AKOS011043296
• NS00044261
• 2-(2-propan-2-yloxyethoxy)ethanol
• W-110034
• Ethanol, 2-(2-isopropoxyethoxy)-
• SDH74T7JFV

• Inchi： 1S/C7H16O3/c1-7(2)10-6-5-9-4-3-8/h7-8H,3-6H2,1-2H3
• InChI Key： HRWADRITRNUCIY-UHFFFAOYSA-N
• SMILES： O(CCOCCO)C(C)C

Computed Properties

• Exact Mass: 148.10998
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• LogP: 0.42030